Cas no 28631-63-2 (Benzenesulfonic acid,2(or 4)-(1-methylethyl)-)

Benzenesulfonic acid,2(or 4)-(1-methylethyl)- structure
28631-63-2 structure
Product Name:Benzenesulfonic acid,2(or 4)-(1-methylethyl)-
CAS No:28631-63-2
MF:C18H24O6S2
MW:400.509563446045
CID:279523
PubChem ID:92043387
Update Time:2025-04-19

Benzenesulfonic acid,2(or 4)-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,2(or 4)-(1-methylethyl)-
    • 2(or 4)-(isopropyl)benzenesulphonic acid
    • CUMENESULFNONIC ACID
    • 2(OR4)-(1-METHYLETHYL)-BENZENESULFONICACI
    • Benzenesulfonic acid,2(or 4)-(1-methylethyl)
    • 2(or4)-(isopropyl)benzenesulphonicacid
    • 28631-63-2
    • Inchi: 1S/2C9H12O3S/c1-7(2)8-3-5-9(6-4-8)13(10,11)12;1-7(2)8-5-3-4-6-9(8)13(10,11)12/h2*3-7H,1-2H3,(H,10,11,12)
    • InChI Key: REKJEOOAMZXQRF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C(C)C)(=O)(=O)O.S(C1C=CC(=CC=1)C(C)C)(=O)(=O)O

Computed Properties

  • Exact Mass: 400.10100
  • Monoisotopic Mass: 400.10143083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 493
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 125.50000
  • LogP: 6.27500

Benzenesulfonic acid,2(or 4)-(1-methylethyl)- Security Information

  • Hazardous Material Identification: C
  • Risk Phrases:R34
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